Cas no 96532-80-8 (1,2-Benzenedicarboxylicacid, isooctyl isoundecyl ester (9CI))

• Product Name: 1,2-Benzenedicarboxylicacid, isooctyl isoundecyl ester (9CI)
• CAS No: 96532-80-8
• MF: C₂₇H₄₄O₄
• MW: 432.635869026184
• CID: 808718
• PubChem ID: 44152037
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, isooctyl isoundecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, isooctyl isoundecyl ester (9CI)
• 1-O-(9-methyldecyl) 2-O-(6-methylheptyl) benzene-1,2-dicarboxylate
• isooctyl isoundecyl phthalate
• EINECS 306-192-5
• 1,2-Benzenedicarboxylic acid, isooctyl isoundecyl ester
• 96532-80-8
• DTXSID60242303
• BZ4FFW6CRD

• Inchi： 1S/C27H44O4/c1-22(2)16-10-7-5-6-8-14-20-30-26(28)24-18-12-13-19-25(24)27(29)31-21-15-9-11-17-23(3)4/h12-13,18-19,22-23H,5-11,14-17,20-21H2,1-4H3
• InChI Key： ROPQCUSNKJJECC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCC(C)C)=O)CCCCCCCCC(C)C

Computed Properties

• Exact Mass: 432.324
• Monoisotopic Mass: 432.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 52.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters